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Compound of Interest

Compound Name: 1,2-Dimethylcyclopentene

Cat. No.: B3386875

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties, synthesis,
and characterization of 1,2-Dimethylcyclopentene, a cyclic alkene of interest in organic
synthesis and as a potential building block in the development of novel chemical entities.

Core Molecular Information

1,2-Dimethylcyclopentene is a hydrocarbon with the chemical formula C7H12.[1] Itis a
flammable liquid and requires careful handling in a laboratory setting.

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 1,2-Dimethylcyclopentene,
compiled from various chemical databases.
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Property Value

Molecular Formula C7H12

Molecular Weight 96.17 g/mol

CAS Number 765-47-9

Boiling Point 105.8 °C at 760 mmHg
Melting Point -90.4 °C

Density 0.815 g/cm?

Refractive Index 1.456

Vapor Pressure

33.9 mmHg at 25°C

LogP

2.50670

Exact Mass

96.093900383 Da

Experimental Protocols

A common and effective method for the synthesis of 1,2-Dimethylcyclopentene is the acid-

catalyzed dehydration of 1,2-dimethylcyclopentanol. This elimination reaction proceeds via an

E1 mechanism.

Protocol: Acid-Catalyzed Dehydration of 1,2-Dimethylcyclopentanol

This protocol is adapted from established procedures for the dehydration of cyclic alcohols.

Materials:

1,2-Dimethylcyclopentanol

5% Sodium bicarbonate (NaHCOs) solution

Anhydrous sodium sulfate (Naz2S0a)

85% Phosphoric acid (Hz3POa4) or concentrated Sulfuric acid (H2SOa)

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b3386875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3386875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Boiling chips

Round-bottom flask (50 mL)
Fractional distillation apparatus
Separatory funnel

Erlenmeyer flask

Procedure:

Reaction Setup: In a 50 mL round-bottom flask, place the desired amount of 1,2-
dimethylcyclopentanol and add a few boiling chips.

Acid Addition: Carefully and with swirling, add a catalytic amount of 85% phosphoric acid or
concentrated sulfuric acid to the flask.

Distillation: Assemble a fractional distillation apparatus with the round-bottom flask. Gently
heat the mixture using a heating mantle. The 1,2-Dimethylcyclopentene product will co-
distill with water as it is formed. Collect the distillate in a receiving flask.

Work-up: Transfer the collected distillate to a separatory funnel.

Neutralization: Add 5% sodium bicarbonate solution to the separatory funnel to neutralize
any remaining acid. Stopper the funnel, shake gently, and vent frequently to release any
pressure from the evolution of CO:z. Allow the layers to separate and then discard the lower
agueous layer.

Washing: Wash the organic layer with water, separate, and discard the aqueous layer.

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a small amount
of anhydrous sodium sulfate to remove any residual water. Swirl the flask and let it stand for
10-15 minutes.

Isolation: Decant or filter the dried liquid to obtain the crude 1,2-Dimethylcyclopentene. For
higher purity, a final fractional distillation can be performed.
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Characterization:

The identity and purity of the synthesized 1,2-Dimethylcyclopentene can be confirmed using
the following analytical techniques:

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the product
and identify any isomeric byproducts.

e Infrared (IR) Spectroscopy: To confirm the presence of a C=C bond and the absence of the -
OH group from the starting alcohol.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To elucidate the chemical
structure of the final product.

Synthesis and Characterization Workflow

The following diagram illustrates the logical workflow for the synthesis and subsequent
characterization of 1,2-Dimethylcyclopentene.
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Synthesis and characterization workflow for 1,2-Dimethylcyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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